Cas no 1272729-43-7 ((2R)-2-amino-2-(2-methyl-1,3-thiazol-4-yl)ethan-1-ol)

(2R)-2-amino-2-(2-methyl-1,3-thiazol-4-yl)ethan-1-ol structure
1272729-43-7 structure
Product Name:(2R)-2-amino-2-(2-methyl-1,3-thiazol-4-yl)ethan-1-ol
CAS No:1272729-43-7
MF:C6H10N2OS
MW:158.221399784088
CID:5582419
PubChem ID:55296270
Update Time:2025-09-26

(2R)-2-amino-2-(2-methyl-1,3-thiazol-4-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

    • (2R)-2-amino-2-(2-methyl-1,3-thiazol-4-yl)ethan-1-ol
    • 4-Thiazoleethanol, β-amino-2-methyl-, (βR)-
    • EN300-1866155
    • 1272729-43-7
    • AKOS006371303
    • Inchi: 1S/C6H10N2OS/c1-4-8-6(3-10-4)5(7)2-9/h3,5,9H,2,7H2,1H3/t5-/m0/s1
    • InChI Key: NSGWWFVDEOLNFU-YFKPBYRVSA-N
    • SMILES: S1C(C)=NC(=C1)[C@H](CO)N

Computed Properties

  • Exact Mass: 158.05138412g/mol
  • Monoisotopic Mass: 158.05138412g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 2
  • Complexity: 112
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.4
  • Topological Polar Surface Area: 87.4Ų

Experimental Properties

  • Density: 1.284±0.06 g/cm3(Predicted)
  • Boiling Point: 327.1±27.0 °C(Predicted)
  • pka: 12.04±0.10(Predicted)

(2R)-2-amino-2-(2-methyl-1,3-thiazol-4-yl)ethan-1-ol Pricemore >>

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Enamine
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(2R)-2-amino-2-(2-methyl-1,3-thiazol-4-yl)ethan-1-ol Related Literature

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